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Compound of Interest

Compound Name: (1H-Imidazol-2-yl)methanediol
Cat. No.: B11773722
Get Quote

Executive Summary: Immediate Action Plan

Do NOT dispose of via municipal drains or trash. (1H-Imidazol-2-yl)methanediol (the hydrated
form of Imidazole-2-carboxaldehyde) requires thermal destruction via a licensed chemical
incinerator equipped with an afterburner and scrubber.

e Primary Hazard: Skin/Eye Irritant (H315, H319), Respiratory Irritant (H335). Potential
sensitizer.[1]

e Chemical Stability: Exists in equilibrium with its aldehyde form; susceptible to dehydration.

» Disposal Method: High-temperature incineration (Organic Waste Stream).

Chemical Context & Stability (The "Why" Behind the
Protocol)

To handle this compound safely, one must understand its dynamic structure. (1H-Imidazol-2-
yl)methanediol is essentially the gem-diol (hydrate) form of Imidazole-2-carboxaldehyde
(CAS: 10111-08-7).
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The Equilibrium Factor

Unlike stable organic solids, this compound exists in a hydration equilibrium:[2]

 Scientific Insight: The electron-withdrawing nature of the imidazole ring at the 2-position
stabilizes the gem-diol form more than typical aliphatic aldehydes. However, under
desiccating conditions or high heat, it reverts to the aldehyde.

o Operational Implication: You must treat the waste as reactive to strong oxidizers and acids.
[3] The aldehyde form is prone to autoxidation to the corresponding carboxylic acid
(Imidazole-2-carboxylic acid) if improperly stored, potentially altering the pH profile of your
waste container.

Hazard Identification & Segregation[4][5][6][7]

Table 1: Critical Hazard Profile

Parameter Specification Operational Relevance

) ) ) Requires full dermal and
o Skin Irrit. 2; Eye Irrit. 2A; STOT ) ) )
GHS Classification SE 3 respiratory protection during
handling.

Indicates moderate hazard; do
Signal Word WARNING not underestimate chronic

exposure risks.

DO NOT mix with nitric acid,

perchlorates, or

Incompatibilities Strong Oxidizers, Strong Acids )
permanganates in waste
streams.

Can trigger exothermic
pH Sensitivity Basic (Imidazole Nitrogen) neutralization if mixed with

concentrated acid waste.

Step-by-Step Disposal Protocol
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Phase 1: Preparation & Personal Protective Equipment
(PPE)

Before handling waste containers, ensure the following PPE is donned to prevent sensitization:

o Hand Protection: Nitrile rubber gloves (Min. thickness 0.11 mm). Double-gloving
recommended for liquid waste.

o Respiratory: NIOSH-approved N95 (solid dust) or half-mask respirator with organic vapor
cartridges (if handling large liquid volumes).

o Eye/Face: ANSI Z87.1 Chemical Splash Goggles.

Phase 2: Waste Stream Segregation

Decision Logic: Is the material Solid or Liquid?

Scenario A: Solid Waste (Crystals/Powder)

o Containment: Place the solid material into a wide-mouth High-Density Polyethylene (HDPE)
or amber glass jar.

e Solvent Washing: If rinsing glassware, use a minimal amount of compatible solvent (e.g.,
Ethanol or Methanol). Add these rinsates to the Liquid Organic waste stream, not the solid
container.

o Labeling: Affix a hazardous waste label. Clearly write:

o Chemical Name: "Imidazole-2-carboxaldehyde hydrate" (Preferred for clarity over IUPAC
diol name).

o Hazards: "lrritant, Organic Base".

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)

o Compatibility Check: Ensure the liquid waste container does not contain strong acids (pH <
2) or oxidizers.
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o Bulking: Pour into the "Non-Halogenated Organic" waste carboy (unless halogenated
solvents were used in the process).

e pH Adjustment: If the solution is highly acidic, neutralize to pH 6-8 before adding to a general
organic drum to prevent polymerization or exotherms.

Phase 3: Final Disposal (Regulatory Handoff)

Transfer the sealed, labeled containers to your facility's EHS accumulation area. The final
destruction method must be:

¢ [ncineration: At >850°C with residence time >2 seconds.

e Gas Cleaning: Scrubber system required to neutralize nitrogen oxides (NOx) generated from
the imidazole ring combustion.

Emergency Spill Response Procedures

In the event of a benchtop spill, execute this self-validating workflow:
 Isolate: Evacuate the immediate 3-meter radius.

e Protect: Don PPE (Goggles, Lab Coat, Gloves).

» Contain:

o Solids: Cover with a damp paper towel to prevent dust generation, then scoop into a waste
jar.

o Liquids: Absorb with vermiculite or sand. Do not use sawdust (combustible reaction risk
with potential oxidizers in the vicinity).

o Clean: Wipe surface with 10% ethanol followed by soap and water.

e Report: Log the incident with EHS for inventory tracking.

Decision Workflow Diagram
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The following diagram outlines the logical decision tree for disposing of (1H-Imidazol-2-
yl)methanediol, ensuring compliance and safety.

Waste: (1H-Imidazol-2-yl)methanediol

Determine Physical State

L\

Solid / Powder Liquid / Solution

Check Incompatibilities
(No Oxidizers/Strong Acids)

Container: Solvent Carboy

Container: HDPE Wide Mouth (Non-Halogenated)

Label: 'Imidazole-2-carboxaldehyde’
Warning: Irritant

Final Disposal:

Chemical Incineration
(w/ Scrubber)

Click to download full resolution via product page

Caption: Operational decision tree for the segregation and packaging of imidazole-based waste
streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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